Cas no 2137613-03-5 (5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2137613-03-5
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 6349524
• PubChem ID: 165455816
• Update Time: 2025-10-21

5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137613-03-5
• EN300-717145
• 5-butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid
• 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H12N2O3S/c1-2-3-4-7-8(11(14)15)9(13-16-7)10-12-5-6-17-10/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key： PORUUICTGYLCIQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C(C(=O)O)=C(CCCC)ON=1

Computed Properties

• Exact Mass: 252.05686342g/mol
• Monoisotopic Mass: 252.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137613-03-5)

The compound 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137613-03-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This oxazole-thiazole hybrid derivative combines two biologically relevant heterocycles, making it a promising candidate for drug discovery and material science. Its molecular formula, C₁₁H₁₂N₂O₃S, reflects a balanced hydrophobicity and polarity, which is critical for bioavailability and target binding.

Recent studies highlight the growing interest in thiazole-containing compounds and oxazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a carboxylic acid functional group in this molecule further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its potential as a small-molecule inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapy.

From a synthetic chemistry perspective, 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid exemplifies modern strategies in heterocyclic scaffold design. Its butyl side chain contributes to lipophilicity, a property often optimized in CNS drug development. Meanwhile, the thiazole ring is known to participate in hydrogen bonding and π-π stacking interactions, which are crucial for protein-ligand recognition. These attributes make it a versatile intermediate for generating bioactive libraries in high-throughput screening campaigns.

The compound's relevance extends to agrochemical innovation, where oxazole-thiazole hybrids are explored as eco-friendly pesticides. With increasing global focus on sustainable agriculture, such molecules offer alternatives to traditional pest control agents. Computational studies suggest that CAS 2137613-03-5 may interact with insect-specific enzymes, a hypothesis driving ongoing mode-of-action investigations.

Analytical characterization of 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid typically involves LC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm its purity and structural integrity, which are essential for regulatory submissions in drug development. The compound's stability under physiological pH ranges makes it suitable for in vitro assays and preclinical testing, addressing the pharmaceutical industry's demand for robust lead compounds.

Emerging applications in material science leverage the photophysical properties of such conjugated systems. The thiazole-oxazole core exhibits tunable fluorescence, sparking interest in organic electronics and sensor technologies. This multidisciplinary potential positions CAS 2137613-03-5 at the intersection of chemistry, biology, and engineering—a hallmark of contemporary molecular innovation.

Frequently asked questions about this compound include: "What are the synthetic routes to 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid?" and "How does its thiazole moiety influence bioactivity?". These queries reflect the compound's complexity and the need for detailed mechanistic studies. Patent literature reveals proprietary methods for its production, emphasizing controlled ring-forming reactions and selective functionalization.

In conclusion, 5-Butyl-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid represents a compelling case study in rational molecular design. Its dual heterocyclic architecture and carboxylic acid handle offer myriad opportunities for customization, meeting diverse industrial and academic needs. As research progresses, this compound may unlock novel therapeutic or technological breakthroughs, solidifying its status as a high-value chemical entity.